AbstractThis study collected ambient air particulate concentrations and dry depositions at Taichung Shuinan Economic and Trade Park (T.S.E.T.P.) sampling site. The global dry depositions model was applied with known particle sizes, pollutant concentrations in ambient air pollutants dry deposition estimates at T.S.E.T.P. site in Central Taiwan. Statistical analysis of the correlated relationships among ambient air particulate concentration, dry depositions, and dry deposition velocities with respect to the meteorological conditions at T.S.E.T.P. site was also conducted. The results indicated that the average dry deposition fluxes were 377.81 µg/m2*min, the average TSP concentrations were 41.53 µg/m3, and the average dry depositions velocity (Vd) was 15.26 cm/s. In addition, 40 μm was selected as the best ambient air particulate size for the calculated dry deposition velocities to estimate ambient air dry deposition fluxes using the Global model at this T.S.E.T.P. sampling site. Moreover, ambient air particulates concentrations were higher in the fall season than that of the summer season. Sincepollutants parcels were not easily diffused during the fall season because of the low mixed atmospheric layer in this season. Therefore, atmospheric particulates concentrations were higher from the northern side than that of southern side in this study. Furthermore, wind speed V.S. particulate dry depositions and wind V.S. dry depositions velocity displayed a moderate correlated relationship, while particulate dry depositions V.S. particulate dry depositions velocity presented the highest correlated relationship at this T.S.E.T.P. sampling site. However, particulate dry depositions and dry depositions velocity presented significant differences. Finally, particulate dry depositions and dry depositions velocity were not only highly correlation related but also displayed significant differences at the T.S.E.T.P. sampling site.

AbstractThis study aims to determine the elemental compositions of indoor particulate matter (PM2.5) in two selected academic buildings, with emphasis on source apportionment using a multivariate receptor model. PM2.5 samples were collected from lecture halls, laboratories and lecturer offices at the Ministry of Health Training Institute of Sungai Buloh (S1) and the Ministry of Health Training Institute of Sultan Azlan Shah (S2). Sampling took place over 8 h using a low volume sampler (LVS). In this study, various scientific methods such as standard methods for air quality analysis as well as Principal Component Analysis (PCA) and Multiple Linear Regression (MLR) were applied in order to investigate the elemental characterizations and source apportionment of PM2.5, respectively. The PM2.5 compositions for water-soluble ionic species (WSIS) and trace metals were analysed using ion chromatography (IC) and inductively coupled plasma-mass spectrometry (ICP-MS), respectively. Results showed that the mean PM2.5 concentration at S1 (108 ± 39.5 µg m−3) was higher than S2 (91.1 ± 36.6 µg m−3). PCA-MLR analysis revealed that biomass burning (48%) and building material/crustal origin (81%) were the major sources of indoor PM2.5 for S1 and S2, respectively. Modifications and improvements to ventilation systems could be implemented in order to maintain a good health of the building occupants as outside sources may contribute to the presence of pollutants in these buildings.

AbstractMonitoring the pollution status of freshwater resources is an important step in sustainable planning. This study aimed to determine the distribution and sources of metals in the sediments of the transboundary eastern Anatolian/Caucasus region Kura river as well as its ecological risk level. Surface sediment samples were collected from eight sites along the human disturbance gradient. Multi-element analyses of the collected samples were performed using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Chlorophyll degradation product (CDP) analysis was performed spectrophotometrically. OC analysis was carried out using the titration method. The data obtained were evaluated using the indices of enrichment factor, geo-accumulation, modified hazard quotient and ecological contamination index and potential ecological risk. The average content of metals in the sediment at the eight sites was of the following descending order from highest to lowest: Al > Mn > Zn > V> Ni > Cr > Cu > Co > Pb > As > Cd > Tl > Hg. According to the distribution of raw metal values, urbanization is not the only factor controlling metal distribution. Adsorption processes and organic material content also emerge as an important factor. Enrichment factor values were of the following order: T1 > Pb > Mn > Hg > Cr > Co > Cd > Ni > As > Zn > Al > Cu > V. Results revealed that the sources of Cu, V and Al were lithogenic, in contrast to Tl, Pb, Mn, Hg, Cr, Co, Cd, Ni, and As, thus pointing to human-induced accumulation. According to the potential ecological risk index, these elements have the potential to create medium-to-high level ecological risks and were substantially of atmospheric origin. The ecological contamination index is also consistent with these findings in terms of risk level. A municipal waste stream, fossil fuel burning and a cement plant operating in close proximity also appeared to be the possible sources.

AbstractIn this study, the current status of water quality in Güllük Lagoon and Köyceğiz-Dalyan Lagoon was examined by comparison using water quality indexes, multivariate statistical analyses and geographical information systems. Water quality parameters comprised of 9 variables i.e., WT, pH, DO, NO2-N, NO3-N, NH4-N, TP, SSM, BOD5 were measured in Güllük Lagoon and Köyceğiz-Dalyan Lagoon. Although there are important activities such as earthen pond fish farms, fish hatcheries, feldsbat and marble quarries, streams carrying domestic wastes, port, secondary residences and agricultural activities in Güllük Lagoon, there are intense tourism and agricultural activities in Köyceğiz-Dalyan Lagoon. The average concentrations of DO, TP, NO2-N results in Güllük Lagoon and DO, TP and NH4-N results in Köyceğiz-Dalyan Lagoon were determined in second class water quality according to surface water quality criteria. While both lagoons were found to be in “Good” quality class as a result of water quality index, Güllük Lagoon was found to be “medium polluted” and Köyceğiz-Dalyan Lagoon was found to be “slightly polluted” quality class as a result of comprehensive pollution index. It was observed that water quality index values of both lagoons decreased in the dry season, while their comprehensive pollution index values increased in the dry season. On the basis of the general averages of water quality index, it was found as Köyceğiz-Dalyan Lagoon (85.0) > Güllük Lagoon (84.05), and on the basis of the general averages of comprehensive pollution index, it was found as Güllük Lagoon (1.34) > Köyceğiz-Dalyan Lagoon (0.79). Relationships between variables were determined by geographical information systems (IDW technique) and statistical analyses (Descriptive statistics, Spearman rho correlation, Kruskal-Wallis test, multiple linear regression and Principal component analysis). As a result of multiple linear regression analysis in measured parameters, it was determined that the most important parameter affecting the water quality index in Güllük Lagoon was NH4-N, and the most important parameter affecting the comprehensive pollution index was SSM. In Köyceğiz-Dalyan Lagoon, it was observed that the water quality index was affected by the WT parameter and the comprehensive pollution index was affected by the SSM parameter. There is no difference in the concentrations of the average water quality parameters measured in both lagoons, and both lagoons are generally in the first and second class surface water quality class. However, Güllük Lagoon, which contains more different pollutant sources than Köyceğiz-Dalyan Lagoon, is shown to be more polluted according to water quality indexes. In addition, it has been determined that SSM is the most important parameter that determines the water quality among the measured water quality parameters of both lagoons.

AbstractThe levels of essential and toxic elements (Mn, Fe, Cu, Zn, Co, Cr, and Ni) were determined in kerosene-contaminated soils with the aim of identifying their possible sources and associated health and ecological risks. Ni was undetected in the studied soils. Fe had the highest mean concentration (14,172 ± 6110.13 mg/kg) while Co had the least mean concentration (1.42 ± 3.17 mg/kg) in the studied soils. The studied soils showed varying degrees of contamination/pollution based on the results of contamination factor, geoaccumulation index, enrichment factor, modified degree of contamination, and pollution load index. Source apportionment using cluster analysis, principal component analysis, and positive matrix factorization identified vehicular emissions, industrial emissions, biomass/waste incineration, and natural sources as the major contributors to pollution of the soils. Health risk assessment showed that there were no noncarcinogenic risks associated with ingestion, inhalation, and dermal exposure to the studied soils (HI < 1). Ingestion and dermal exposure were identified as the principal exposure pathways to non-carcinogenic health risks. Fe had the highest individual contribution to potential health risks (RR = 57.63%). Ecological risk assessment indicated low ecological risks by the metals in the studied soils (RI < 150).

AbstractThe aim of this study was to elucidate the contaminant sources and the processes controlling the groundwater quality and risk assessment of heavy metals posed on humans by statistical indices. The groundwater sampling was performed at Bodhjungnagar Industrial Estate, A.D. Nagar, Dukli and Badharghat Industrial Cluster, Tripura, India during pre-monsoon and post-monsoon in the year 2017. A total of 21 water quality parameters (Temp, pH, TDS, Ca, Mg, TH, Na, K, HCO3, Cl, SO4, PO4, NO3, F, Fe, Mn, Pb, Cd, As, Cu, Zn, and Cr) were determined from collected samples. The statistical and graphical methods were employed to assess the suitability of water. The water quality index (WQI) suggested that the majority of the samples are suitable for drinking purpose. The WATEQ4F model was applied to compute the saturation index (SI) of different minerals present in the water samples. Based on Piper plot the dominant water type is Ca-Cl in the study area. The Nemerow integrated pollution index (NIPI) indicates that the groundwaters of both industrial sites have moderately to highly deteriorated water with heavy metals. The hazard index (HI) revealed that amongst the population, chronic health risk was greater for children and considering the seasons, the risk was higher during the pre­monsoon season.

AbstractThe usage of polybrominated diphenyl ethers (PBDEs) as fire-resistant additives was banned several years ago; however, they persist in several environmental compartments. This study determined the concentrations and associated exposure risks of Ʃ39PBDEs in soil depth samples from selected metals and plastics scrap catchments in the Niger Delta region, Nigeria. Samples extraction was performed by the Soxhlet extraction method followed by GC-MS analysis. The mean concentrations of ∑39PBDEs-congeners ranged from 0.01 ± 001 to 25 ± 11.0 ng g−1 in the topsoil and 0.01 ± 0.01 to 6.50 ± 4.7 ng g−1 in the subsoil. The PBDE homologue profiles were dominated by di, penta, hexa, and tri-BDEs. The PBDEs cancer and non-cancer risk for infants were higher than those in adults, expressed in the following order: ingestion > dermal contact > inhalation. In general, the sum for the three exposure pathways was within the allowable threshold limit, suggesting a low lifetime cancer risk from soil exposures. The technical mixture used for paints, plastics, hydraulic, and dielectric insulating fluids for transformers, capacitors, cable wires, and power capacitors is a potential source of Ʃ39PBDEs in the study area. With the increase in metals scrap enterprise in Nigeria, this study provides empirical data useful for the development of efficient strategies to strengthen and enforce existing regulations for metals and plastics scrap land use in Nigeria and other similar catchments around the world.

AbstractHigh-cost remediation of groundwater pollution makes it important to obtain exact information about the source. This is quite difficult to achieve in naturally ill-posed inverse problems of this kind. If the aquifer parameters are also unknown, the problem becomes even more challenging. To address this difficulty, we propose the alternating direction genetic algorithm (ADGA) approach, together with modification of the order of magnitude of the decision variables, to increase the accuracy of the results and computational efficiency. Seven scenarios were designed to test the accuracy of the proposed approach in aquifer with different properties, number of pollution sources, parameters and measurement errors. The results show that combining the ADGA approach with modification of the order of magnitude of the decision variables for identifying both groundwater pollution source and aquifer parameters significantly increases the accuracy of estimated results. The NE value for the estimated results decreased from 9.81% to 58.44% for different cases, and computation time is about half decreased. In addition, the approach is applicable in situations where concentrations of observational data with measurement error, and for multiple source locations and non-uniform media.

AbstractThe safety of human health and agricultural production depends on quality of farmland soil. Multivariate statistical analysis and positive matrix factorization (PMF) have revealed source apportionment of six heavy metals (Cd, Cr, Cu, Ni, Pb, and Zn) in a farmland soil of Wenzhou, Zhejiang. The results showed significantly enriched Cd, Pb, Zn, and Cu in this area. The results from Pearson’s correlation coefficient and principal component analysis (PCA) methods have identified both natural sources (Cr and Ni) and anthropogenic sources (Cd, Cu, Pb, and Zn). The PMF model in combination with spatial distribution of six heavy metals, have confirmed that Cd and Zn were predominantly from agricultural sources; Cr and Ni were attributed to natural sources; Pb and Zn were originated from mixed sources of transportation and industry. The Cu was derived from atmospheric deposition. The Multivariate statistical method has qualitatively identified pollution sources, and then combined with quantitative calculation of PMF model. The two methods have verified each other, which has improved feasibility of source apportionment results. This study could provide a reference in preventing and controlling soil pollution effectively from source for local authorities.

AbstractThis study measured the naturally occurring radionuclides (238U, 232Th, and 40K) in sixteen selected soils samples of Irele local government area in Ondo state, southwestern Nigeria using a thallium-doped sodium iodide gamma-ray spectrometry detector. The values of concentration of natural radionuclides in the soils ranged from 16.18–32.16 with a mean value of 27.58 Bq.kg−1, 10.38–24.15 with a mean value of 16.92 Bq.kg−1, and 321.13–528.18 with a mean value of 423.05 Bq.kg−1 for 238U, 232Th, and 40K, respectively. The values of the assessed radiological parameters (absorbed gamma dose rate in air, annual effective dose rate, radium equivalent activity, and the external hazard index) are found to range from 30.81–47.11 with a mean value of 40.60 nGy.h−1, 0.19–0.29 with a mean value of 0.25 mSv.y−1, 62.53–98.25 with a mean value of 84.35 Bq.kg−1 and 0.17–0.27 with a mean value of 0.23, respectively. The obtained values are lower than the recommended world average of 33, 45, and 450 Bq.kg−1 for 238U, 232Th, and 40K published by the United Nations Scientific Committee on the Effects of Atomic Radiation and the National Council on Radiation Protection and Measurement.